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Abstract

Chloromethyl Isopropyl Carbonate (CMIC), a versatile bifunctional reagent, has emerged as
a critical building block in contemporary organic synthesis, particularly within the
pharmaceutical and agrochemical industries. Its unique chemical architecture, featuring a
reactive chloromethyl group and an isopropyl carbonate moiety, enables the efficient
introduction of the isopropyloxycarbonylmethyl group, a key structural motif in several active
pharmaceutical ingredients (APIs) and bioactive molecules. This technical guide provides a
comprehensive overview of the fundamental properties, synthesis, and applications of CMIC,
with a pronounced focus on its indispensable role in the manufacturing of the antiviral drug
Tenofovir Disoproxil Fumarate. Detailed experimental protocols, quantitative data analysis, and
mechanistic visualizations are presented to offer a thorough understanding of CMIC's synthetic
utility.

Introduction to Chloromethyl Isopropyl Carbonate
(CMIC)

Chloromethyl Isopropyl Carbonate, with the CAS number 35180-01-9, is a colorless to pale
yellow liquid characterized by the molecular formula CsHoClOs.[1][2] It is a key organic
intermediate primarily utilized for the introduction of an isopropyloxycarbonylmethyl protecting
group or as a linker in the synthesis of more complex molecules.[3] The reactivity of CMIC is
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centered around its two principal functional groups: the highly reactive chloromethyl group,
which is susceptible to nucleophilic substitution, and the isopropyl carbonate group.[4] This
dual functionality makes it an invaluable reagent in multi-step synthetic sequences.

The primary industrial significance of CMIC lies in its application as a crucial raw material in the
synthesis of Tenofovir Disoproxil Fumarate, a cornerstone medication for the treatment of
HIV/AIDS and Hepatitis B.[4][5] Beyond this prominent role, CMIC also serves as a versatile
reagent in the broader field of organic synthesis, including the production of carbamate-based
agrochemicals such as insecticides, herbicides, and fungicides.[1]

Physicochemical and Spectroscopic Properties of
CMIC

A thorough understanding of the physical and chemical properties of CMIC is essential for its
safe handling and effective use in synthesis.

Property Value Reference
Molecular Formula CsHoCIOs [1]
Molecular Weight 152.58 g/mol [1]

CAS Number 35180-01-9 [1]
Appearance C.:Ieiar, colorless to pale yellow (115]

liquid
Boiling Point 66 °C @ 16 Torr [2]
Density ~1.14 g/lcm3 [2]

Soluble in chloroform,
Solubility methanol, and [5]

dimethylformamide.

While detailed spectroscopic data for CMIC itself is not extensively published in readily
available literature, its structure is confirmed through standard analytical techniques during its
synthesis and quality control. The presence of the chloromethyl and isopropyl carbonate
groups would give rise to characteristic signals in tH NMR, 13C NMR, and IR spectroscopy.
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The Cornerstone Application: Synthesis of
Tenofovir Disoproxil Fumarate

The most significant application of CMIC is in the esterification of Tenofovir (also known as
(R)-9-[2-(Phosphonomethoxy)propyl]adenine or PMPA) to produce its prodrug, Tenofovir
Disoproxil. This chemical modification is crucial as it enhances the oral bioavailability of
Tenofovir.

Reaction Mechanism and Workflow

The synthesis of Tenofovir Disoproxil from Tenofovir and CMIC proceeds via a nucleophilic
substitution reaction. The phosphonic acid group of Tenofovir, typically deprotonated by a base,
acts as the nucleophile, attacking the electrophilic carbon of the chloromethyl group in CMIC.
This results in the formation of a new P-O-C bond and the displacement of the chloride ion. The
reaction is carried out for both phosphonate hydroxyl groups to yield the "disoproxil” ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b029452#role-of-cmic-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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